Cas no 113103-68-7 (Benzenamine,N,4-diethoxy-N-ethyl-)

Benzenamine,N,4-diethoxy-N-ethyl- structure
113103-68-7 structure
Product Name:Benzenamine,N,4-diethoxy-N-ethyl-
CAS No:113103-68-7
MF:C12H19NO2
MW:209.2847635746
CID:130050
PubChem ID:13950577
Update Time:2025-04-19

Benzenamine,N,4-diethoxy-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,4-diethoxy-N-ethyl-
    • Benzenamine, N,4-diethoxy-N-ethyl- (9CI)
    • N,4-diethoxy-N-ethylaniline
    • DTXSID90553111
    • 113103-68-7
    • Inchi: 1S/C12H19NO2/c1-4-13(15-6-3)11-7-9-12(10-8-11)14-5-2/h7-10H,4-6H2,1-3H3
    • InChI Key: UNAHFYISZLJRFX-UHFFFAOYSA-N
    • SMILES: O(CC)N(CC)C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
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